Cas no 922000-11-1 (3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 922000-11-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6295272
• PubChem ID: 18571293
• Update Time: 2025-06-25

3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 922000-11-1
• 3,4-diethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzamide
• F2266-0273
• VU0490570-1
• AKOS024633819

• Inchi： 1S/C20H22N2O4/c1-3-25-17-9-5-14(12-18(17)26-4-2)20(24)21-15-7-8-16-13(11-15)6-10-19(23)22-16/h5,7-9,11-12H,3-4,6,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： CGRHDSBPKRCECV-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(C1C=CC(=C(C=1)OCC)OCC)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 922000-11-1): An Overview of Its Structure, Properties, and Applications

3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 922000-11-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a benzamide moiety and a tetrahydroquinoline ring system. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The molecular formula of 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is C₁₉H₂₃N₃O₄, with a molecular weight of approximately 357.40 g/mol. The compound's structure consists of a benzene ring substituted with two ethoxy groups at the 3 and 4 positions, and an amide linkage to a tetrahydroquinoline ring system. The tetrahydroquinoline ring is further substituted with a ketone group at the 2-position and an amide linkage at the 6-position.

The synthesis of 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 3,4-diethoxybenzoyl chloride with 6-amino-1,2,3,4-tetrahydroquinoline followed by oxidation to form the ketone group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of physical properties, 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a white crystalline solid with a melting point ranging from 155 to 157°C. It is moderately soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics are important for its use in various experimental setups and formulations.

The biological activity of 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has been the subject of several recent studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human peripheral blood mononuclear cells (PBMCs). Additionally, in vivo studies using animal models have shown that 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide can effectively reduce inflammation and pain associated with various inflammatory conditions.

Beyond its anti-inflammatory properties, 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has also been investigated for its potential as an antitumor agent. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor known to play a crucial role in cancer progression.

The pharmacokinetic profile of 3,4-diethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide has also been studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. The compound undergoes extensive metabolism in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites. These metabolites are primarily excreted through the urine and bile.

In terms of safety and toxicity profiles, 3 , 4 - diethoxy - N - ( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) benzamide has been evaluated using various in vitro and in vivo models . Acute toxicity studies have shown that it has a relatively low toxicity profile , with no significant adverse effects observed at therapeutic doses . However , chronic exposure to high concentrations may lead to mild hepatotoxicity , which can be managed through dose adjustment and monitoring .

< p > Recent advancements in computational chemistry have also contributed significantly to our understanding of the structure-property relationships of 3 , 4 - diethoxy - N - ( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) benzamide strong > . Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets . These computational tools have helped optimize its design for improved efficacy and reduced side effects . p > < p > In conclusion ,< strong > 3 , 4 - diethoxy - N - ( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) benzamide strong > ( CAS No . 922000 - 11 - 1 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure confers specific biological activities that make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to explore its potential benefits while addressing any safety concerns . p >